Cas no 845885-80-5 (5-(4-Cyanophenyl)nicotinic acid)
5-(4-Cyanophenyl)nicotinic acid is a versatile heterocyclic compound featuring both a cyano-substituted phenyl ring and a nicotinic acid moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and functional materials. The presence of the cyano group enhances reactivity for further derivatization, while the carboxylic acid functionality allows for easy modification or conjugation. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in cross-coupling reactions and as a building block for bioactive molecules, offering researchers a reliable and efficient synthetic pathway.
845885-80-5 structure
Product Name:5-(4-Cyanophenyl)nicotinic acid
CAS No:845885-80-5
MF:C13H8N2O2
MW:224.214822769165
CID:1037225
PubChem ID:2794618
Update Time:2025-06-07
5-(4-Cyanophenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Cyanophenyl)nicotinic acid
- 5-(4-CYANOPHENYL)-NICOTINIC ACID
- 5-(4-cyanophenyl)pyridine-3-carboxylic acid
- 5-(4-Cyanophenyl)nicotinicacid
- AKOS004113080
- FT-0744305
- 845885-80-5
- A840866
- F88143
- DTXSID40383263
- MFCD05865111
- BB 0223916
-
- MDL: MFCD05865111
- Inchi: 1S/C13H8N2O2/c14-6-9-1-3-10(4-2-9)11-5-12(13(16)17)8-15-7-11/h1-5,7-8H,(H,16,17)
- InChI Key: YCOSFPRPICBYHZ-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=C1)C1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 224.058577502g/mol
- Monoisotopic Mass: 224.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74Ų
5-(4-Cyanophenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108884-1g |
5-(4-Cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 1g |
$332.64 | 2023-08-31 | |
| Chemenu | CM123998-1g |
5-(4-cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 1g |
$356 | 2023-02-18 | |
| Chemenu | CM123998-1g |
5-(4-cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 1g |
$356 | 2021-08-05 | |
| 1PlusChem | 1P00GAXL-1g |
5-(4-CYANOPHENYL)NICOTINIC ACID |
845885-80-5 | 95% | 1g |
$276.00 | 2024-04-21 | |
| abcr | AB323244-5g |
5-(4-Cyanophenyl)nicotinic acid, 95%; . |
845885-80-5 | 95% | 5g |
€1159.00 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722296-1g |
5-(4-Cyanophenyl)-3-pyridinecarboxylic acid |
845885-80-5 | 98% | 1g |
¥3234.00 | 2024-07-28 | |
| Aaron | AR00GB5X-100mg |
5-(4-Cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 100mg |
$75.00 | 2025-02-13 | |
| Aaron | AR00GB5X-250mg |
5-(4-Cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 250mg |
$127.00 | 2025-02-13 | |
| Aaron | AR00GB5X-1g |
5-(4-Cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 1g |
$343.00 | 2025-02-13 | |
| Ambeed | A829543-100mg |
5-(4-Cyanophenyl)nicotinic acid |
845885-80-5 | 95% | 100mg |
$84.0 | 2025-04-16 |
5-(4-Cyanophenyl)nicotinic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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